Cas no 18769-86-3 (Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-)
18769-86-3 structure
Product Name:Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-
CAS No:18769-86-3
MF:C32H20Si
MW:432.586709022522
CID:231099
PubChem ID:233884
Update Time:2025-04-19
Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-
- tetrakis(2-phenylethynyl)silane
- Tetrakis-phenylaethinyl-silan
- tetrakis(phenylethynyl)silane
- WMHYYXOHVQKQLL-UHFFFAOYSA-N
- NSC-33024
- Silane, tetrakis(phenylethynyl)-
- NSC33024
- DTXSID30283703
- 18769-86-3
- Tetrakis(phenylethynyl)silane #
-
- Inchi: 1S/C32H20Si/c1-5-13-29(14-6-1)21-25-33(26-22-30-15-7-2-8-16-30,27-23-31-17-9-3-10-18-31)28-24-32-19-11-4-12-20-32/h1-20H
- InChI Key: WMHYYXOHVQKQLL-UHFFFAOYSA-N
- SMILES: [Si](C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 432.13300
- Monoisotopic Mass: 432.133427172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 5.79880
Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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